Cas no 807262-85-7 (Benzenamine,2,4,6-trimethyl-3-phenoxy-)

Benzenamine,2,4,6-trimethyl-3-phenoxy- structure
807262-85-7 structure
Product Name:Benzenamine,2,4,6-trimethyl-3-phenoxy-
CAS No:807262-85-7
MF:C15H17NO
MW:227.301584005356
CID:714859
PubChem ID:45097973
Update Time:2025-04-19

Benzenamine,2,4,6-trimethyl-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-trimethyl-3-phenoxyaniline
    • Benzenamine, 2,4,6-trimethyl-3-phenoxy- (9CI)
    • Benzenamine,2,4,6-trimethyl-3-phenoxy-
    • DTXSID80667650
    • 807262-85-7
    • Inchi: 1S/C15H17NO/c1-10-9-11(2)15(12(3)14(10)16)17-13-7-5-4-6-8-13/h4-9H,16H2,1-3H3
    • InChI Key: ZRUFRKFASIDNSG-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C(C)=CC(C)=C(C=1C)N

Computed Properties

  • Exact Mass: 227.131
  • Monoisotopic Mass: 227.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2A^2
  • XLogP3: 3.9
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